Cas no 2137701-09-6 (4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl-)

• Product Name: 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl-
• CAS No: 2137701-09-6
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5286446
• Update Time: 2025-06-11

4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl-

• Inchi： 1S/C8H14ClN3/c1-3-12-7(2)10-11-8(12)5-4-6-9/h3-6H2,1-2H3
• InChI Key： QGFXFHPMBKBYKM-UHFFFAOYSA-N
• SMILES： N1=C(C)N(CC)C(CCCCl)=N1

Additional information on 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl-

Introduction to 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl- (CAS No. 2137701-09-6)

The compound 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl- (CAS No. 2137701-09-6) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule, characterized by its triazole core structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the 3-(3-chloropropyl) and 4-ethyl-5-methyl substituents enhances its chemical diversity and reactivity, making it a valuable scaffold for further derivatization and exploration.

In recent years, the exploration of triazole derivatives has been a focal point in synthetic organic chemistry and pharmacology. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The specific modification of 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl- with chloroalkyl and alkylation groups introduces new pharmacophores that could modulate its interaction with biological targets. This structural design allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, which is crucial for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that triazole-based molecules exhibit promising activity against resistant pathogens and inflammatory conditions. The 3-(3-chloropropyl) moiety may contribute to enhanced binding affinity by introducing hydrophobic interactions with target proteins, while the 4-ethyl-5-methyl groups could improve metabolic stability. These features make the compound an attractive candidate for further investigation in preclinical studies.

The synthesis of 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of chlorine atoms at specific positions enhances electrophilicity, facilitating further functionalization. Advanced techniques such as cross-coupling reactions and catalytic hydrogenation have been employed to construct the triazole ring efficiently. These synthetic strategies not only showcase the versatility of heterocyclic chemistry but also underscore the importance of precision in molecular construction.

Recent studies have begun to explore the mechanistic pathways through which triazole derivatives exert their biological effects. For instance, some triazoles have been shown to inhibit enzyme activity by binding to active sites or allosteric pockets on target proteins. The structural flexibility offered by the 3-(3-chloropropyl)-4-ethyl-5-methyl configuration may enable this compound to interact with multiple binding sites simultaneously, potentially leading to synergistic therapeutic outcomes. Such interactions are being scrutinized using computational modeling and experimental techniques like X-ray crystallography.

The pharmaceutical industry has long been interested in developing small molecules that can modulate biological processes at the molecular level. 4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl- fits into this broader context as a versatile scaffold for drug discovery. Its ability to undergo further chemical modifications allows researchers to tailor its properties for specific applications. Whether it is used as a lead compound or a building block for more complex molecules, its significance in medicinal chemistry is undeniable.

In conclusion,4H-1,2,4-Triazole, 3-(3-chloropropyl)-4-ethyl-5-methyl-* (CAS No. 2137701-09-6) exemplifies the innovative spirit driving modern chemical research. Its unique structure and potential biological activities position it as a promising candidate for future therapeutic development. As scientists continue to unravel the complexities of molecular interactions,triazole derivatives* like this one will undoubtedly play a pivotal role in advancing human health.